Cas no 1351378-73-8 (2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1351378-73-8
• MF: C₁₈H₃₂BNO₃Si
• MW: 349.348086357117
• MDL: MFCD11878217
• CID: 2128854
• PubChem ID: 72218771
• Update Time: 2025-06-08

2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• tert-butyl-dimethyl-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methoxy]silane
• 6-([(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• 2-(((tert-butyldiMethylsilyl)oxy)Methyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MB10886
• 6-[[(tert-Butyldimethylsilyl)oxy]methyl]pyridine-3-boronic Acid Pinacol Ester
• MFCD11878217
• starbld0042022
• AKOS030231944
• SY389181
• DB-363835
• 1351378-73-8
• WCTPDCGIBGLHHJ-UHFFFAOYSA-N

• MDL： MFCD11878217
• Inchi： 1S/C18H32BNO3Si/c1-16(2,3)24(8,9)21-13-15-11-10-14(12-20-15)19-22-17(4,5)18(6,7)23-19/h10-12H,13H2,1-9H3
• InChI Key： WCTPDCGIBGLHHJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1

Computed Properties

• Exact Mass: 349.2244506Da
• Monoisotopic Mass: 349.2244506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2-((tert-Butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: A Comprehensive Overview

2-((tert-Butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1351378-73-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a pyridine ring, a tert-butyldimethylsilyloxy (TBS) protecting group, and a tetramethyl-1,3,2-dioxaborolan (pinacol boronate) moiety. These functionalities make it an ideal building block for a wide range of chemical transformations and biological applications.

The pyridine ring is a fundamental heterocyclic structure that is widely used in the synthesis of pharmaceuticals and agrochemicals due to its electron-withdrawing properties and ability to form stable complexes with various metal ions. The presence of the pyridine ring in 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine imparts significant electronic and steric effects that can influence the reactivity and selectivity of the molecule in various reactions.

The tert-butyldimethylsilyloxy (TBS) protecting group is a widely used ether-based protecting group in organic synthesis. It is known for its stability under a variety of reaction conditions and can be selectively removed using mild acidic or fluoride reagents. The TBS group in 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine provides a convenient handle for orthogonal protection strategies, allowing for the selective manipulation of different functional groups within the molecule.

The tetramethyl-1,3,2-dioxaborolan (pinacol boronate) moiety is a key feature of this compound. Boronic esters are widely used in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds. The pinacol boronate group in 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxborolan-2-yl)pyridine makes it an excellent coupling partner for the introduction of aryl or vinyl groups into complex molecular frameworks. This functionality has been extensively utilized in the synthesis of bioactive molecules and drug candidates.

Recent advancements in the field have highlighted the potential of 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxborolan-2-yl)pyridine as a key intermediate in the development of novel therapeutics. For instance, studies have shown that compounds derived from this scaffold exhibit promising anti-inflammatory and anticancer activities. The ability to fine-tune the properties of these derivatives through strategic modifications has opened up new avenues for drug discovery and development.

In addition to its applications in medicinal chemistry, 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxborolan-2-yl)pyridine has also found use in materials science. The combination of its electronic properties and functional groups makes it suitable for the synthesis of advanced materials with tailored optical and electronic properties. Researchers have explored its potential in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic accessibility of 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxborolan-2-yl)pyridine has been well-established through various synthetic routes. One common approach involves the sequential introduction of the TBS protecting group and the pinacol boronate moiety onto a pyridine scaffold. This modular synthesis allows for efficient scale-up and modification to meet specific research or industrial needs.

In conclusion, 2-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1，3，2-dioxborolan - 2 - yl ) pyridine (CAS No. 1351378 - 73 - 8 ) is a highly versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working in organic synthesis，medicinal chemistry，and materials science. As ongoing research continues to uncover new applications，this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.